Cas no 288617-78-7 (7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)-)
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- Chemical and Physical Properties
Names and Identifiers
-
- 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)-
- (R)-N-Fmoc-2-(5'-Pentenyl)Alanine
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyloct-7-enoic acid
- (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-methyloct-7-enoic acid
- 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-, (2R)-
-
- MDL: MFCD28009658
- Inchi: 1S/C24H27NO4/c1-3-4-5-10-15-24(2,22(26)27)25-23(28)29-16-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h3,6-9,11-14,21H,1,4-5,10,15-16H2,2H3,(H,25,28)(H,26,27)/t24-/m1/s1
- InChI Key: QVNDFQWCJFAEFY-XMMPIXPASA-N
- SMILES: O(C(N[C@](C(=O)O)(C)CCCCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 11
Experimental Properties
- Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (8.3E-4 g/L) (25 ºC),
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ471-100mg |
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- |
288617-78-7 | 97% | 100mg |
500CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ471-250mg |
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- |
288617-78-7 | 97% | 250mg |
1095CNY | 2021-05-08 | |
| Chemenu | CM251941-1g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyloct-7-enoic acid |
288617-78-7 | 95% | 1g |
$294 | 2021-06-09 | |
| Chemenu | CM251941-5g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyloct-7-enoic acid |
288617-78-7 | 95% | 5g |
$883 | 2021-06-09 | |
| Alichem | A019150041-1g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyloct-7-enoic acid |
288617-78-7 | 95% | 1g |
$310.86 | 2023-09-02 | |
| Alichem | A019150041-5g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyloct-7-enoic acid |
288617-78-7 | 95% | 5g |
$972.32 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ471-50mg |
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- |
288617-78-7 | 97% | 50mg |
213.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ471-200mg |
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- |
288617-78-7 | 97% | 200mg |
533.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ471-1g |
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- |
288617-78-7 | 97% | 1g |
1760.0CNY | 2021-07-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R29550-100mg |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyloct-7-enoic acid |
288617-78-7 | 100mg |
¥396.0 | 2021-09-08 |
7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)-
Research Brief on 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- (CAS: 288617-78-7)
In recent years, the compound 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- (CAS: 288617-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the chiral center at the 2-position makes it a valuable intermediate in the synthesis of complex bioactive molecules.
Recent studies have focused on the synthesis and applications of this compound, particularly in the context of peptide coupling and solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, offering advantages in terms of yield and purity. The compound's stability under standard SPPS conditions has been highlighted as a key factor in its utility for producing high-quality peptides with minimal side reactions.
One of the notable advancements in this area is the development of novel synthetic routes to produce 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- with high enantiomeric purity. A study published in the Journal of Organic Chemistry detailed an optimized protocol that leverages asymmetric catalysis to achieve >99% enantiomeric excess (ee). This breakthrough is particularly significant for the pharmaceutical industry, where enantiopure compounds are often required to ensure drug efficacy and safety.
In addition to its synthetic utility, this compound has been explored for its potential biological activities. Preliminary in vitro studies have suggested that derivatives of 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings open up new avenues for the development of anti-inflammatory agents, although further in vivo studies are needed to validate these effects.
The compound's role in drug delivery systems has also been investigated. Researchers have utilized its structural features to design prodrugs that can improve the bioavailability of poorly soluble drugs. For instance, a recent study demonstrated that conjugation of this compound to a hydrophobic drug molecule enhanced its solubility and stability in physiological conditions, thereby improving its therapeutic potential.
Despite these promising developments, challenges remain in the large-scale production and application of 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)-. Issues such as cost-effectiveness, scalability of synthetic methods, and potential toxicity of intermediates need to be addressed to fully realize its potential in industrial and clinical settings.
In conclusion, 7-Octenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-,(2R)- (CAS: 288617-78-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and drug delivery systems highlight its broad utility. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its synthetic pathways, paving the way for its broader adoption in the pharmaceutical industry.